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Compound of Interest

Compound Name: Butyl methanesulfinate

CAS No.: 675-87-6

Cat. No.: B14747322

Get Quote

Executive Summary
Butyl Methanesulfinate (

) is an organosulfur compound belonging to the sulfinate ester class. Unlike its more common
oxidized analog, butyl methanesulfonate (mesylate), the sulfinate contains sulfur in the +4
oxidation state. This electronic configuration imparts unique solubility and reactivity profiles,
making it a critical intermediate in the stereoselective synthesis of chiral sulfoxides (Andersen
synthesis) and sulfones.

This guide addresses the solubility landscape of butyl methanesulfinate, distinguishing

between thermodynamic solubility (maximum concentration) and functional solubility (stability-

limited utility).

Physicochemical Profile
Understanding the solubility of butyl methanesulfinate requires analysis of its molecular

structure and polarity vectors.
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Property Value / Description Contextual Note

Molecular Formula

Molecular Weight 136.21 g/mol

Functional Group
Sulfinate Ester (

)

Pyramidal sulfur geometry;

chiral center potential.

Polarity Moderate Amphiphilic

The polar

bond is balanced by the

lipophilic

-butyl chain.

Calculated LogP ~1.2 - 1.5 (Estimated)

Indicates good lipophilicity;

soluble in common organic

solvents.

Boiling Point ~85-90°C @ 10 mmHg (Est.)

Higher than ethyl

methanesulfinate; generally

handled as a liquid.

Structural Distinction
It is imperative to distinguish this compound from Butyl Methanesulfonate (

).

Sulfinate (Target):

, Pyramidal, Nucleophilic sulfur, Chiral (if R groups differ).

Sulfonate (Common):

, Tetrahedral, Electrophilic carbon (leaving group).

Solubility Landscape in Organic Solvents[1]
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The solubility of butyl methanesulfinate is dictated by "like dissolves like" interactions, but

limited by chemical stability (hydrolysis and transesterification).

A. Primary Solvents (High Solubility & Stability)
These solvents are recommended for storage, reaction, and processing.

Solvent Class Specific Solvents Solubility Rating Technical Insight

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform
Excellent

Primary solvent for

synthesis from

methinyl chloride.

High solubility due to

polarizability match.

Ethers

Tetrahydrofuran

(THF), Diethyl Ether,

1,4-Dioxane

Excellent

Crucial for Grignard

reactions (Andersen

synthesis). Ether is

preferred for low-temp

lithiation.

Esters Ethyl Acetate (EtOAc) Good

Standard solvent for

extraction and silica

gel chromatography

purification.[1]

Aromatic

Hydrocarbons
Toluene, Benzene Good

Used for thermal

elimination reactions

or high-temperature

processing.

B. Conditional Solvents (Soluble but Reactive)
Use these solvents only under specific, controlled conditions.

Alcohols (Methanol, Ethanol, Butanol):

Solubility: High.
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Risk:[2]Transesterification. In the presence of acid/base catalysts, the butyl group can

exchange with the solvent alcohol.

Protocol: Avoid unless the solvent alcohol matches the ester group (

-butanol).

Water:

Solubility: Low to Moderate (Sparingly soluble).

Risk:Hydrolysis. Sulfinates hydrolyze to methanesulfinic acid and butanol. Hydrolysis is

accelerated at pH < 4 and pH > 9.

Protocol: Use biphasic systems (DCM/Water) only during rapid workup steps (e.g.,

washing with brine).

C. Non-Solvents (Precipitation & Trituration)
Aliphatic Hydrocarbons (Pentane, Hexanes):

Solubility: Moderate to Low.

Utility: Often used as a co-solvent in chromatography (e.g., 20% EtOAc in Hexanes) to

modulate retention factor (

).

Experimental Determination Protocols
Since specific solubility data for butyl methanesulfinate is rarely tabulated in standard

handbooks, the following self-validating protocols should be used to determine solubility limits

for specific applications.

Protocol A: Gravimetric Solubility Limit Test
Objective: Determine saturation point in a target solvent (e.g., Toluene).

Preparation: Tare a dry 2 mL HPLC vial (
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).

Saturation: Add 100 mg of butyl methanesulfinate to the vial.

Addition: Add the target solvent in 50

increments, vortexing for 30 seconds after each addition.

Observation: Record the volume (

) required to achieve a clear, single-phase solution.

Calculation:

.

Protocol B: Stability-Solubility Assessment (NMR)
Objective: Verify that the solvent does not degrade the solute.

Dissolution: Dissolve 20 mg of butyl methanesulfinate in 0.6 mL of deuterated solvent (e.g.,

vs.

).

Time-Course: Acquire

NMR immediately (

) and after 24 hours (

).

Validation: Check for the appearance of butanol peaks (hydrolysis) or methyl ester peaks

(transesterification with methanol).

Diagnostic Peak: Look for the shift of the

-methylene protons (

).
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Application Workflows & Solvent Selection
The choice of solvent is strictly coupled to the intended chemical transformation. Below are the

two primary workflows involving butyl methanesulfinate.

Workflow 1: Synthesis of Butyl Methanesulfinate
Reaction: Methanesulfinyl chloride +

-Butanol

Butyl Methanesulfinate. Solvent:Dichloromethane (DCM) or Diethyl Ether. Rationale: The
reaction generates HCl, which is scavenged by a base (Pyridine/Et3N). DCM solubilizes the
sulfinyl chloride and the ester product while allowing the amine salt to precipitate or be washed
away.

Workflow 2: Andersen Synthesis (Chiral Sulfoxide
Production)
Reaction: Butyl Methanesulfinate + Aryl Grignard

Chiral Sulfoxide. Solvent:THF or Diethyl Ether. Rationale: Grignard reagents are incompatible
with halogenated solvents (potential carbene formation) and esters (nucleophilic attack). Ethers
coordinate Mg, stabilizing the Grignard reagent.

Visualizing the Chemical Pathways

Precursors Target Products
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Figure 1:Chemical genealogy of butyl methanesulfinate, highlighting solvent-dependent

synthetic pathways.

Handling and Storage Recommendations
Storage Solvent: Store neat (pure liquid) at -20°C under Argon. If dilution is necessary, use

anhydrous Toluene.

Moisture Sensitivity: Sulfinates are hygroscopic. Exposure to ambient moisture leads to

hydrolysis, forming methanesulfinic acid (unstable) and butanol.

Purification: Silica gel chromatography using Hexanes:Ethyl Acetate (3:1) is the standard

purification method. Ensure the silica is neutral to prevent acid-catalyzed decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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